Cas no 107091-89-4 (Thiazole Orange)

• Product Name: Thiazole Orange
• CAS No: 107091-89-4
• MF: C₂₆H₂₄N₂O₃S₂
• MW: 476.610363960266
• MDL: MFCD00192499
• CID: 176343
• PubChem ID: 6438345
• Update Time: 2025-05-21

Thiazole Orange Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-methyl-4-[(3-methyl-2(3H)- benzothiazolylidene)methyl]-,salt with 4-methylbenzenesulfonic acid (1:1)
• Thiazol Orange
• Quinolinium,1-methyl-4-[(3-methyl-2(3H)- benzothiazolylidene)methyl]-,salt with 4-methylbenzen...
• THIAZOLE ORANGE *ULTRAPURE GRADE*
• 1-Methyl-4-[(3-methyl-2(3H)-benzothiazolylidene)methyl]quinolinium p-tosylate
• 4-methylbenzenesulfonate,(2Z)-3-methyl-2-[(1-methylquinolin-1-ium-4-yl)methylidene]-1,3-benzothiazole
• THIAZOLE ORANGE
• Thiazole orange *10 mM in DMSO*
• THIAZOLE ORANGE, FOR FLUORESCENCE
• (Z)-1-Methyl-4-((3-Methylbenzo[d]thiazol-2(3H)-ylidene)Methyl)quinolin-1-iuM 4-Methylbenzenesulfonate
• Quinolinium, 1-methyl-4-((3-methyl-2(3H)-benzothiazolylidene)methyl)-, salt with 4-methylbenzenesulfonic acid (1:1)
• Thiazole orange *CAS 107091-89-4*
• THIAZOLE ORANGE TOSYLATE [MI]
• THIAZOLE ORANGE TOSYLATE
• Thiazol Orange solution (10 mM in DMSO), 1 mg in 0.21 ml DMSO
• 4-methylbenzenesulfonate;(2Z)-3-methyl-2-[(1-methylquinolin-1-ium-4-yl)methylidene]-1,3-benzothiazole
• CHEMBL4094858
• Thiazole Orange, Dye content ~90 %
• HY-D0150
• QUINOLINIUM, 1-METHYL-4-((3-METHYL-2(3H)-BENZOTHIAZOLYLIDENE)METHYL)-, 4-METHYLBENZENESULFONATE (1:1)
• J-100246
• SCHEMBL24594
• 107091-89-4
• 1-Methyl-4-((3-methylbenzo[d]thiazol-2(3H)-ylidene)methyl)quinolin-1-ium 4-methylbenzenesulfonate
• DTXSID20910233
• 7UU5MK2XLQ
• AKOS024370887
• ACOJCCLIDPZYJC-UHFFFAOYSA-M
• Q27123355
• 1-methyl-4-[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]quinolinium 4-methylbenzenesulfonate
• PD063601
• CHEBI:52293
• 1-methyl-4-((3-methyl-2(3H)-benzothiazolylidene)methyl)quinolinium, salt with 4-methylbenzenesulfonic acid (1:1)
• 3-Methyl-2-[(1-methylquinolin-4(1H)-ylidene)methyl]-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
• TO1-2p
• UNII-7UU5MK2XLQ
• THIAZOLEORANGE
• AS-82076
• CS-5492
• 3-methyl-2-[(1-methylquinolin-4(1H)-ylidene)methyl]-1,3-benzothiazol-3-ium 4-methylbenzenesulfonate
• DA-68143
• G12460
• Thiazole Orange

• MDL： MFCD00192499
• Inchi： 1S/C19H17N2S.C7H8O3S/c1-20-12-11-14(15-7-3-4-8-16(15)20)13-19-21(2)17-9-5-6-10-18(17)22-19;1-6-2-4-7(5-3-6)11(8,9)10/h3-13H,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： ACOJCCLIDPZYJC-UHFFFAOYSA-M
• SMILES： S1C2C=CC=CC=2N(C)/C/1=C/C1C=C[N+](C)=C2C=CC=CC=12.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 476.12300
• Monoisotopic Mass: 476.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 270 ºC
• Solubility: DMSO: soluble
• PSA: 102.63000
• LogP: 5.30730
• Solubility: Not determined

Thiazole Orange Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38
• Safety Term：26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Thiazole Orange

Thiazole Orange (CAS No. 107091-89-4): A Comprehensive Overview

Thiazole Orange, also known as TO, is a fluorescent dye with the CAS registry number 107091-89-4. It is widely used in various scientific and industrial applications due to its unique properties and versatility. This compound has gained significant attention in recent years, particularly in the fields of bioimaging, drug delivery, and material science. The increasing demand for advanced imaging techniques and targeted therapies has further highlighted the importance of Thiazole Orange in modern research.

The molecular structure of Thiazole Orange is characterized by a thiazole ring system, which contributes to its strong fluorescence properties. This makes it an ideal candidate for applications requiring high sensitivity and specificity. Recent studies have demonstrated its potential in real-time monitoring of cellular processes, such as mitochondrial dynamics and apoptosis. These findings underscore the importance of Thiazole Orange in advancing our understanding of cellular mechanisms at a molecular level.

In the realm of biomedical research, Thiazole Orange has been employed as a probe for detecting reactive oxygen species (ROS) and other reactive intermediates. Its ability to selectively bind to certain biomolecules has made it a valuable tool in diagnosing diseases and assessing therapeutic outcomes. For instance, researchers have utilized Thiazole Orange to develop novel sensors for detecting cancer biomarkers, which could revolutionize early-stage diagnosis and personalized treatment strategies.

The application of Thiazole Orange extends beyond biology into the field of nanotechnology. Recent advancements have leveraged its fluorescent properties to track the behavior of nanoparticles in complex environments. This has significant implications for the development of targeted drug delivery systems, where precise monitoring of nanoparticle distribution is crucial for therapeutic efficacy. Moreover, Thiazole Orange has been integrated into various materials, such as hydrogels and polymers, to create stimuli-responsive systems that can adapt to environmental changes.

In terms of industrial applications, Thiazole Orange has found utility in quality control processes and analytical chemistry. Its ability to fluoresce under specific conditions allows for the detection of impurities and contaminants in manufacturing processes. This has led to its adoption in industries ranging from pharmaceuticals to food safety, where stringent quality standards are paramount.

The growing interest in Thiazole Orange can be attributed to its compatibility with cutting-edge technologies such as microscopy, spectroscopy strong>, and < strong >mass spectrometry< / strong > . These techniques enable researchers to exploit its properties for a wide range of applications, from fundamental studies to applied research. Furthermore, the development of novel derivatives of Thiazole Orange has expanded its utility, allowing for tailored solutions to specific scientific challenges.

In conclusion, Thiazole Orange (CAS No. 107091-89-4) stands out as a versatile compound with immense potential across multiple disciplines. Its unique fluorescence properties, combined with recent advancements in research methodologies, continue to unlock new possibilities for its application in science and industry. As ongoing studies explore its capabilities further, Thiazole Orange is poised to play an increasingly important role in shaping future innovations.